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Compound of Interest

Compound Name: Cdk9-IN-25

Cat. No.: B12380772 Get Quote

In-Depth Technical Guide to Cdk9-IN-25
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Cdk9-IN-25 is not publicly

available. The safety information provided in this guide is based on data for the closely related

compound CDK9-IN-10 and other CDK9 inhibitors. It is imperative to handle Cdk9-IN-25 with

the utmost care, employing standard laboratory safety protocols and personal protective

equipment. A thorough risk assessment should be conducted before handling this compound.

Chemical and Physical Properties
Cdk9-IN-25 belongs to a series of potent and selective Cyclin-Dependent Kinase 9 (CDK9)

inhibitors. While specific quantitative data for Cdk9-IN-25 is not available, the properties of the

related compound CDK9-IN-10 are summarized below.

Property Value Reference

Molecular Formula C22H16O5 --INVALID-LINK--

Molecular Weight 360.36 g/mol --INVALID-LINK--

CAS Number 3542-63-0 --INVALID-LINK--

Appearance Solid powder General knowledge

Solubility Soluble in DMSO General knowledge
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Safety and Handling
The following safety precautions are recommended for handling Cdk9-IN-25, based on the

safety data for CDK9-IN-10 and other CDK9 inhibitors.

Hazard Category Recommendations

Health Hazards

Not classified as a hazardous substance or

mixture. However, as a precaution, avoid

inhalation, and contact with skin and eyes.[1]

Fire Hazards

Use water spray, dry chemical, foam, or carbon

dioxide fire extinguishers. During a fire, irritant

fumes may be emitted.[1]

Handling
Use in a well-ventilated area. Avoid the

formation of dust and aerosols.[1]

Storage

Keep the container tightly sealed in a cool, well-

ventilated area. Protect from direct sunlight and

sources of ignition. Recommended storage at

4°C for sealed storage, away from moisture and

light. For solutions in solvent, store at -80°C for

up to 6 months or -20°C for up to 1 month.[1]

Personal Protective Equipment
Wear appropriate protective gloves, clothing,

and eye/face protection.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.

Skin Contact Wash off with soap and plenty of water.

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Mechanism of Action and Signaling Pathways
Cdk9 is a key regulator of transcription elongation. It forms a complex with Cyclin T1 to create

the positive transcription elongation factor b (P-TEFb). P-TEFb phosphorylates the C-terminal

domain of RNA Polymerase II (Pol II), leading to the release of paused Pol II and productive

transcription elongation.[2][3][4] Cdk9-IN-25, as a selective CDK9 inhibitor, is expected to block

this process, leading to the downregulation of short-lived anti-apoptotic proteins like Mcl-1 and

c-Myc, thereby inducing apoptosis in cancer cells.[5][6][7][8]
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Caption: Cdk9-IN-25 inhibits the P-TEFb complex, preventing the phosphorylation of RNA

Polymerase II and halting transcription elongation.

Regulation of P-TEFb Activity:
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The activity of the P-TEFb complex is tightly regulated. A significant portion of P-TEFb is

sequestered in an inactive state within the 7SK snRNP complex. Various cellular signals can

lead to the release and activation of P-TEFb.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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